Cas no 1824445-17-1 (Methyl 3-(piperidin-2-yl)thiophene-2-carboxylate)

• Product Name: Methyl 3-(piperidin-2-yl)thiophene-2-carboxylate
• CAS No: 1824445-17-1
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• CID: 6492986
• PubChem ID: 130021124
• Update Time: 2025-05-19

Methyl 3-(piperidin-2-yl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1868021
• 1824445-17-1
• methyl 3-(piperidin-2-yl)thiophene-2-carboxylate
• Methyl 3-(piperidin-2-yl)thiophene-2-carboxylate

• Inchi： 1S/C11H15NO2S/c1-14-11(13)10-8(5-7-15-10)9-4-2-3-6-12-9/h5,7,9,12H,2-4,6H2,1H3
• InChI Key： IWFUIVMLPIUUJF-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)OC)C1CCCCN1

Computed Properties

• Exact Mass: 225.08234989g/mol
• Monoisotopic Mass: 225.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.6Ų

Additional information on Methyl 3-(piperidin-2-yl)thiophene-2-carboxylate

Methyl 3-(piperidin-2-yl)thiophene-2-carboxylate (CAS No. 1824445-17-1): A Comprehensive Overview

Methyl 3-(piperidin-2-yl)thiophene-2-carboxylate, identified by the CAS number 1824445-17-1, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the class of heterocyclic derivatives, featuring a thiophene core conjugated with a piperidine moiety. The structural arrangement of these functional groups imparts unique chemical and pharmacological properties, making it a valuable scaffold for developing novel therapeutic agents.

The thiophene ring, a five-membered aromatic heterocycle containing sulfur, is well-documented for its role in various bioactive molecules. Its ability to participate in π-stacking interactions and hydrogen bonding makes it a versatile component in medicinal chemistry. In contrast, the piperidine ring, a six-membered nitrogen-containing heterocycle, is frequently incorporated into drugs due to its favorable pharmacokinetic properties and ability to modulate biological targets. The combination of these two moieties in Methyl 3-(piperidin-2-yl)thiophene-2-carboxylate creates a promising structure for further exploration.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of thiophene-piperidine hybrids as pharmacophores. These studies suggest that such compounds can exhibit enhanced binding affinity and selectivity towards target enzymes and receptors. For instance, virtual screening campaigns have identified Methyl 3-(piperidin-2-yl)thiophene-2-carboxylate as a lead candidate for inhibiting enzymes involved in inflammatory pathways. This aligns with the growing interest in developing anti-inflammatory therapeutics that target novel molecular mechanisms.

In vitro studies have begun to elucidate the mechanistic aspects of Methyl 3-(piperidin-2-yl)thiophene-2-carboxylate. Initial experiments indicate that it interacts with specific proteins through both hydrophobic and electrostatic interactions. The piperidine nitrogen atom, in particular, has been shown to form hydrogen bonds with polar residues on the target protein surface, enhancing binding stability. Additionally, the thiophene ring's aromatic system contributes to π-stacking interactions, further reinforcing the compound's binding affinity.

The synthesis of Methyl 3-(piperidin-2-yl)thiophene-2-carboxylate involves multi-step organic transformations that highlight the synthetic versatility of thiophene derivatives. Key steps include cyclization reactions to form the thiophene core, followed by nucleophilic substitution to introduce the piperidine group. The final esterification step yields the desired carboxylate derivative. Recent improvements in synthetic methodologies have enabled higher yields and purities, making it more feasible for large-scale production and further structural optimization.

The pharmacological profile of Methyl 3-(piperidin-2-yl)thiophene-2-carboxylate is currently under investigation in several preclinical studies. Initial findings suggest potential activity against targets relevant to neurological disorders, such as acetylcholinesterase and monoamine oxidase enzymes. These enzymes play critical roles in neurotransmitter metabolism and are implicated in conditions like Alzheimer's disease and depression. The compound's ability to modulate these enzymes could lead to novel therapeutic interventions.

Moreover, the structural features of Methyl 3-(piperidin-2-yl)thiophene-2-carboxylate make it an attractive candidate for developing orally bioavailable drugs. The balance between lipophilicity and polar surface area ensures good solubility and membrane permeability, which are essential for effective oral administration. Pharmacokinetic studies are ongoing to evaluate its absorption, distribution, metabolism, excretion (ADME) properties and to identify any potential metabolic liabilities.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like Methyl 3-(piperidin-2-yl)thiophene-2-carboxylate. Predictive models have been trained on large datasets of bioactive molecules to identify structural features that correlate with biological activity. These models have successfully predicted potential drug-like properties of Methyl 3-(piperidin-2-yl)thiophene-2-carboxylate, including its binding affinity and selectivity profiles.

In conclusion, Methyl 3-(piperidin-2-yl)thiophene-2-carboxylate (CAS No. 1824445-17-1) represents a compelling example of how combining heterocyclic scaffolds can yield novel bioactive compounds with therapeutic potential. Its unique structural features, combined with recent advancements in computational chemistry and synthetic methodologies, position it as a valuable asset in pharmaceutical research. As further studies continue to uncover its pharmacological properties, this compound holds promise for contributing to the development of next-generation therapeutics.